Formation of cyclic ketene N-hydroxyaminals, 2-acylmethylene-1-hydroxy-imidazolidines, in the reaction of 1,2-bishydroxylamines with 1,3-ketoaldehydes
Mendeleev Communications Pub Date: DOI: 10.1070/MC2000v010n02ABEH001231
Abstract
The reaction of aliphatic 1,2-bishydroxylamines with 1,3-ketoaldehydes generated in situ in acidic media leads to 2-acylmethylene-1-hydroxyimidazolidines, a new class of cyclic ketene N-hydroxyaminals.
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